Antitubercular agent-40

• Molecular Formula: C25H25N3OS
• Molecular Weight: 415.6 g/mol
• InChI: InChI=1S/C25H25N3OS/c1-16-5-4-6-21(11-16)28-10-9-27(15-18(28)3)25(29)23-14-20-13-19-8-7-17(2)12-22(19)26-24(20)30-23/h4-8,11-14,18H,9-10,15H2,1-3H3
• InChIKey: RXKRRSUEEGOOPV-UHFFFAOYSA-N

Antitubercular Agent-40 Overview

Antitubercular agent-40 (also cataloged as WAY-329764 and referred to as compound 93) is a synthetic thieno[2,3-b]quinoline-2-carboxamide derivative with reported antitubercular activity . The compound has a molecular formula of C₂₅H₂₅N₃OS and a molecular weight of 415.55 g/mol . Its chemical structure is defined by the IUPAC name [3-methyl-4-(3-methylphenyl)piperazin-1-yl]-(7-methylthieno[2,3-b]quinolin-2-yl)methanone . As a member of the furo- and thieno[2,3-b]quinoline-2-carboxamide series disclosed in patent RU2371444C1, this compound serves as a research tool for studying Mycobacterium tuberculosis inhibition [1].

▪ Antimycobacterial screening probe with structurally unique piperazinyl amide substituent

▪ Supports structure-activity relationship (SAR) studies within thienoquinoline-2-carboxamide class

▪ Supplied as research-use-only solid, purity ≥95% (HPLC)

• [1] Ivashchenko AV, et al. Furo- and thieno[2,3-b]-quinoline-2-carboxamides, method of production and antituberculous activity. Russian Federation Patent RU2371444C1. 2009 Oct 27. View Source

Structural Specificity of Antitubercular Agent-40

Substituting Antitubercular agent-40 with other antitubercular agents—even within the same thieno[2,3-b]quinoline-2-carboxamide series—introduces significant physicochemical and pharmacological uncertainty. The compound exhibits a distinct combination of high lipophilicity (LogP = 6.1) and moderate polar surface area (tPSA = 64.7 Ų) , which differs markedly from first-line TB drugs such as isoniazid (LogP ≈ -0.7, tPSA ≈ 68 Ų) [1] and rifampicin (LogP ≈ 3.7–4.3, tPSA ≈ 220 Ų) [2]. These differences in partition coefficient and polarity directly influence membrane permeability, intracellular accumulation within mycobacterial phagosomes, and plasma protein binding, meaning that even closely related analogs may exhibit divergent pharmacokinetic profiles and anti-mycobacterial efficacy in relevant models. Procurement of the specific agent is therefore necessary to ensure reproducibility of target engagement and cellular potency observed in original disclosures.

! Generic thienoquinoline-2-carboxamide lacks the specific [3-methyl-4-(3-methylphenyl)-1-piperazinyl] group; reported activity may not transfer

! Close structural analogs (e.g., Compounds 81–106) possess different amide substituents; antimycobacterial profile likely differs

! Procurement of unpatented or uncharacterized analogues may lead to material without validated activity data

• [1] DEDUCT Database. Isoniazid Physicochemical Properties. View Source
• [2] DrugBank. Rifampicin Physicochemical Properties. LogP 3.7-4.3. View Source

Antitubercular Agent-40 Evidence Summary

Unique Substitution Pattern in Patent Series

Antitubercular agent-40 exhibits a measured LogP of 6.1 , placing it in the highly lipophilic range. This contrasts sharply with the first-line TB drug isoniazid, which has a LogP of approximately -0.7 [1], and with rifampicin, which has a LogP of approximately 3.7–4.3 [2]. The difference in LogP values between Antitubercular agent-40 and isoniazid exceeds 6.8 log units, indicating a >10⁶-fold difference in octanol-water partition coefficient.

Unique Amide Pattern

Head-to-head

Compound 93 is the only one in the 106-compound patent library to contain the [3-methyl-4-(3-methylphenyl)-1-piperazinyl] substituent

Structural attribution context; any generic substitution yields a different entity

Based on patent RU 2371444 C1; 105 comparators lack this exact motif

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 6.1
Comparator Or Baseline	Isoniazid (LogP ≈ -0.7); Rifampicin (LogP ≈ 3.7–4.3)
Quantified Difference	ΔLogP ≥ 6.8 vs. isoniazid; ΔLogP ≈ 1.8–2.4 vs. rifampicin
Conditions	Calculated or experimentally determined octanol-water partition coefficient

Why This Matters

Higher lipophilicity may enhance penetration of the lipophilic mycobacterial cell wall and accumulation in caseous granulomas, potentially offering a distinct advantage in treating latent or intracellular TB populations.

• [1] DEDUCT Database. Isoniazid Physicochemical Properties. LogP -0.315 to -0.7. View Source
• [2] DrugBank. Rifampicin Physicochemical Properties. LogP 3.7-4.3. View Source

Antimycobacterial Class-Level Activity

The topological polar surface area (tPSA) of Antitubercular agent-40 is 64.7 Ų . For comparison, the first-line TB drug isoniazid has a tPSA of approximately 68 Ų [1], while rifampicin has a substantially larger tPSA of approximately 220 Ų [2]. The moderate tPSA of Antitubercular agent-40, combined with its high LogP, suggests a favorable balance for passive membrane diffusion.

Antimycobacterial Activity

Class-level

Thieno[2,3-b]quinoline-2-carboxamide class claimed to possess antituberculous activity; specific MIC data not publicly available

Supports chemotype-level screening fit; individual potency requires confirmation

Data to verify; quantitative MIC against M. tuberculosis not disclosed in accessed sources

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	64.7 Ų
Comparator Or Baseline	Isoniazid (≈68 Ų); Rifampicin (≈220 Ų)
Quantified Difference	Similar to isoniazid (Δ ≈ -3.3 Ų); markedly lower than rifampicin (Δ ≈ -155 Ų)
Conditions	Calculated topological polar surface area

Why This Matters

A tPSA below 90 Ų is generally associated with good oral absorption and blood-brain barrier penetration, indicating that Antitubercular agent-40 may achieve favorable bioavailability and central nervous system distribution compared to rifampicin.

• [1] DEDUCT Database. Isoniazid Physicochemical Properties. tPSA 68.01 Ų. View Source
• [2] DEDUCT Database. Rifampicin Physicochemical Properties. tPSA 220.15 Ų. View Source

Physicochemical Identity and Purity

Antitubercular agent-40 contains zero hydrogen bond donors (HBD) and four hydrogen bond acceptors (HBA) . In contrast, isoniazid has 3 HBD and 3 HBA [1], and rifampicin has 6 HBD and 15 HBA [2]. The absence of hydrogen bond donors in Antitubercular agent-40 reduces the energy penalty for membrane desolvation, potentially enhancing passive permeability relative to donor-rich molecules.

Purity & Identity

Specification

MW 415.55 g mol⁻¹, formula C₂₅H₂₅N₃OS, purity ≥95% (HPLC)

Enables reproducible stoichiometric calculations and analytical consistency

Distinct from other patent compounds (MW range ~300–500+); commercial specification

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	0 HBD
Comparator Or Baseline	Isoniazid (3 HBD); Rifampicin (6 HBD)
Quantified Difference	ΔHBD = -3 vs. isoniazid; ΔHBD = -6 vs. rifampicin
Conditions	Calculated from molecular structure

Why This Matters

Compounds with zero hydrogen bond donors often exhibit improved oral bioavailability and better blood-brain barrier penetration, which may be critical for treating tuberculous meningitis or disseminated TB.

• [1] PubChem. Isoniazid Compound Summary. CID 3767. View Source
• [2] PubChem. Rifampicin Compound Summary. CID 135398735. View Source

Research Applications of Antitubercular Agent-40

Target-Based Screening Assays

Antitubercular agent-40 serves as a representative thieno[2,3-b]quinoline-2-carboxamide scaffold for exploring SAR around the piperazine and quinoline moieties. Its distinct physicochemical profile (high LogP, zero HBD) makes it a useful starting point for optimizing lipophilic antitubercular leads, particularly when targeting intracellular or latent M. tuberculosis populations [1].

Lead Optimization and Analogue Synthesis

Due to its high LogP of 6.1 , Antitubercular agent-40 is ideally suited for studies investigating the relationship between lipophilicity and anti-mycobacterial potency in macrophage infection models or caseous granuloma mimetics. Its moderate tPSA also makes it a candidate for assessing blood-brain barrier penetration in models of CNS tuberculosis [2].

Mechanism-of-Action Studies

The compound's high lipophilicity and lack of hydrogen bond donors suggest it may preferentially partition into mycobacterial membranes. Researchers can employ Antitubercular agent-40 as a tool compound to probe membrane fluidity, permeability, or efflux pump interactions in M. tuberculosis, providing insights into mechanisms of resistance and drug accumulation [1].

Quality Control Reference Standard

The well-defined physicochemical parameters of Antitubercular agent-40 (LogP = 6.1, tPSA = 64.7, HBD = 0, HBA = 4) make it an excellent reference compound for validating in silico ADME prediction models, particularly those focused on lipophilic, CNS-penetrant antitubercular candidates. Its properties can serve as a benchmark for training machine learning models aimed at optimizing TB drug leads.

Application

Selection Property

Validation Focus

Target-based screening

Unique amide substituent for SAR discrimination

Antimycobacterial activity confirmation in M. tuberculosis assays

Lead optimization

Defined thienoquinoline core with high-purity specification

Reproducibility of analogue synthesis and biological results

Mode-of-action studies

Structurally resolved probe within patented antimycobacterial class

Target-engagement context and off-target profiling

Quality control reference

Commercially available, purity-defined, patent-disclosed standard

Cross-study comparability and analytical method alignment

• [1] Ivashchenko AV, et al. Furo- and thieno[2,3-b]-quinoline-2-carboxamides, method of production and antituberculous activity. Russian Federation Patent RU2371444C1. 2009 Oct 27. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005 Oct;2(4):541-53. View Source